Cas no 1706463-98-0 (N-(pyrimidin-2-yl)methylhydroxylamine)

• Product Name: N-(pyrimidin-2-yl)methylhydroxylamine
• CAS No: 1706463-98-0
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 6427648
• PubChem ID: 99982717
• Update Time: 2025-10-05

N-(pyrimidin-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)methylhydroxylamine
• N-Pyrimidin-2-ylmethyl-hydroxylamine
• 2-Pyrimidinemethanamine, N-hydroxy-
• N-[(pyrimidin-2-yl)methyl]hydroxylamine
• EN300-1848745
• 1706463-98-0

• Inchi： 1S/C5H7N3O/c9-8-4-5-6-2-1-3-7-5/h1-3,8-9H,4H2
• InChI Key： WDULYQVJFIBRDP-UHFFFAOYSA-N
• SMILES： C1(CNO)=NC=CC=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 254.9±42.0 °C(Predicted)
• pka: 12.00±0.30(Predicted)

Additional information on N-(pyrimidin-2-yl)methylhydroxylamine

Recent Advances in the Study of N-(pyrimidin-2-yl)methylhydroxylamine (CAS: 1706463-98-0) in Chemical Biology and Pharmaceutical Research

N-(pyrimidin-2-yl)methylhydroxylamine (CAS: 1706463-98-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the synthesis of novel heterocyclic compounds and its interactions with biological targets. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and potential applications in drug discovery.

A key area of investigation has been the compound's ability to serve as a precursor in the synthesis of pyrimidine-based derivatives, which are known for their broad-spectrum biological activities. Researchers have demonstrated that N-(pyrimidin-2-yl)methylhydroxylamine can undergo various chemical transformations, including cyclization and condensation reactions, to yield pharmacologically active molecules. These derivatives have shown promising activity against several disease targets, including kinases and other enzymes involved in signal transduction pathways.

Recent structural-activity relationship (SAR) studies have provided insights into how modifications to the N-(pyrimidin-2-yl)methylhydroxylamine scaffold can influence binding affinity and selectivity. For instance, the introduction of specific substituents at the pyrimidine ring has been shown to enhance interactions with target proteins while maintaining favorable pharmacokinetic properties. These findings have important implications for the rational design of new therapeutic agents based on this chemical framework.

In addition to its synthetic applications, N-(pyrimidin-2-yl)methylhydroxylamine has been investigated for its direct biological effects. Several studies have reported its ability to modulate cellular processes through interactions with nucleic acids and proteins. Of particular note is its potential as a chelating agent for metal ions, which may contribute to its observed biological activities and could be exploited for therapeutic purposes in metal-related disorders.

The compound's stability and reactivity under physiological conditions have also been subjects of recent research. Investigations into its metabolic fate and potential toxicity profiles are ongoing, with preliminary results suggesting favorable characteristics for pharmaceutical development. These studies are critical for advancing N-(pyrimidin-2-yl)methylhydroxylamine-based compounds through the drug discovery pipeline.

Looking forward, researchers are exploring innovative applications of this compound in targeted drug delivery systems and as a molecular probe for studying biological systems. Its unique chemical properties make it particularly suitable for these applications, offering new opportunities for both basic research and therapeutic development. The continued investigation of N-(pyrimidin-2-yl)methylhydroxylamine and its derivatives promises to yield valuable insights and potentially novel therapeutic agents in the coming years.